Cas no 318517-92-9 (5-(3-chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-(3-chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• CAS No: 318517-92-9
• MF: C₁₂H₇ClF₃N₃O
• MW: 301.651691675186
• CID: 6787180
• PubChem ID: 4521825
• Update Time: 2025-06-11

5-(3-chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorophenoxy)-1-methyl-3-(trifluoromethyl)pyrazole-4-carbonitrile
• 318517-92-9
• 6F-329S
• 5-(3-chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• AKOS005096857

• Inchi： 1S/C12H7ClF3N3O/c1-19-11(20-8-4-2-3-7(13)5-8)9(6-17)10(18-19)12(14,15)16/h2-5H,1H3
• InChI Key： PGMPXKFIJGQTDT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC1=C(C#N)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 301.0229740g/mol
• Monoisotopic Mass: 301.0229740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.8Ų

Additional information on 5-(3-chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile

Comprehensive Overview of 5-(3-chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile (CAS No. 318517-92-9)

5-(3-chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile (CAS No. 318517-92-9) is a specialized organic compound that has garnered significant attention in the field of agrochemical and pharmaceutical research. This compound, characterized by its unique pyrazole core and trifluoromethyl group, is widely studied for its potential applications in crop protection and drug development. Its molecular structure, which includes a chlorophenoxy moiety and a carbonitrile functional group, contributes to its distinct chemical properties and reactivity.

In recent years, the demand for pyrazole derivatives has surged due to their versatility in synthetic chemistry and their role in developing novel bioactive molecules. Researchers are particularly interested in 5-(3-chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile because of its potential as a key intermediate in the synthesis of advanced agrochemicals. The trifluoromethyl group is known to enhance the biological activity of compounds, making this molecule a valuable candidate for further exploration.

The compound's CAS No. 318517-92-9 is frequently searched in scientific databases, reflecting its relevance in contemporary research. Users often inquire about its synthesis methods, physicochemical properties, and safety data. For instance, questions like "How to synthesize 5-(3-chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile?" or "What are the applications of pyrazole-4-carbonitrile derivatives?" are common in academic and industrial circles. These queries highlight the growing interest in this compound and its derivatives.

From an environmental perspective, the chlorophenoxy segment of the molecule has been a topic of discussion due to its potential impact on ecosystems. However, when used responsibly, 5-(3-chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile can contribute to sustainable agricultural practices by enabling the development of more efficient and targeted crop protection agents. This aligns with the global trend toward reducing the environmental footprint of agrochemicals.

In the pharmaceutical sector, pyrazole-based compounds are being investigated for their therapeutic potential. The presence of the trifluoromethyl group in CAS No. 318517-92-9 is particularly noteworthy, as it often improves the metabolic stability and bioavailability of drug candidates. Researchers are exploring whether this compound could serve as a scaffold for designing new treatments for various diseases, including inflammatory conditions and microbial infections.

The synthesis of 5-(3-chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile typically involves multi-step reactions, including the formation of the pyrazole ring and subsequent functionalization. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity. These analytical methods ensure that the compound meets the stringent quality standards required for research and industrial applications.

As the scientific community continues to explore the potential of pyrazole derivatives, CAS No. 318517-92-9 remains a compound of significant interest. Its unique combination of functional groups and its applicability in diverse fields make it a valuable subject for ongoing studies. Whether in agrochemistry or pharmaceuticals, this compound exemplifies the innovative potential of modern synthetic chemistry.